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Compound of Interest

Compound Name: 4-Ethoxyphenol

Cat. No.: B1293792 Get Quote

This technical guide provides a comprehensive overview of the core physical constants of

hydroquinone monoethyl ether, also known as 4-ethoxyphenol. Designed for researchers,

scientists, and drug development professionals, this document consolidates essential data,

outlines standard experimental methodologies, and presents a logical workflow for the

determination of these properties.

Physical and Chemical Properties
Hydroquinone monoethyl ether is an aromatic organic compound with the chemical formula

C₈H₁₀O₂. It presents as a beige or white waxy solid and is utilized as an intermediate in the

synthesis of liquid crystals and as a substrate in enzymatic studies.[1][2]

Quantitative Data Summary
The physical constants of hydroquinone monoethyl ether have been compiled from various

sources and are summarized in the table below for ease of comparison. It is important to note

that minor discrepancies may exist between sources due to variations in experimental

conditions and purity of the samples.
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Physical Constant Value Source(s)

Molecular Formula C₈H₁₀O₂ [3][4][5]

Molecular Weight 138.16 g/mol [4][5]

Appearance
Beige crystalline powder or

chunks; White waxy solid
[1][3][6]

Odor

Mild, sweet, herbaceous,

reminiscent of anise and

fennel

[1][4]

Melting Point 64 - 67 °C / 147.2 - 152.6 °F [3][4][5]

Boiling Point 121 °C @ 9 mmHg (12 hPa) [4][5]

Density 1.076 ± 0.06 g/cm³ [4]

Vapor Pressure 0.017 mmHg @ 25 °C [4]

Solubility

Insoluble in water. Soluble in

alcohol, oils, dipropylene

glycol, and propylene glycol.[1]

[4] Soluble in DMSO and

Ethanol.[7]

[1][4][7]

LogP (Octanol/Water Partition

Coefficient)
1.87 [4]

Refractive Index 1.526 ± 0.02 [4]

Flash Point 255 °F (124 °C) TCC [4]

Experimental Protocols for Determination of
Physical Constants
While specific, detailed experimental protocols for hydroquinone monoethyl ether are not

readily available in the public domain, the following are standard laboratory methodologies that

would be employed for the determination of its key physical constants.

1. Melting Point Determination (Capillary Method):
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Principle: The melting point is determined by observing the temperature at which the solid

phase transitions to a liquid phase.

Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.

Procedure:

A small, dry sample of hydroquinone monoethyl ether is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire sample has melted.

2. Boiling Point Determination (Distillation Method):

Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. For substances that may decompose at their

atmospheric boiling point, distillation under reduced pressure is performed.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle,

vacuum source, manometer.

Procedure:

The hydroquinone monoethyl ether sample is placed in the distillation flask with boiling

chips.

The distillation apparatus is assembled, ensuring all joints are secure.

A vacuum is applied to the system, and the pressure is allowed to stabilize, as measured

by the manometer.

The sample is heated gently.
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The temperature is recorded when the liquid is boiling and a steady stream of condensate

is observed on the thermometer bulb. This temperature is the boiling point at the recorded

pressure.

3. Solubility Determination (Shake-Flask Method):

Principle: This method determines the saturation concentration of a solute in a solvent at a

specific temperature.

Apparatus: Erlenmeyer flasks with stoppers, constant temperature shaker bath, analytical

balance, filtration device, analytical instrument for quantification (e.g., UV-Vis

spectrophotometer or HPLC).

Procedure:

An excess amount of hydroquinone monoethyl ether is added to a known volume of the

solvent (e.g., water, ethanol) in an Erlenmeyer flask.

The flask is sealed and placed in a constant temperature shaker bath for a sufficient

period (e.g., 24-48 hours) to reach equilibrium.

After equilibration, the solution is allowed to stand, and an aliquot of the supernatant is

carefully removed and filtered to remove undissolved solid.

The concentration of hydroquinone monoethyl ether in the filtrate is determined using a

suitable analytical method.

4. Density Determination (Pycnometer Method):

Principle: Density is determined by measuring the mass of a known volume of the

substance.

Apparatus: Pycnometer (a flask with a specific, calibrated volume), analytical balance,

constant temperature bath.

Procedure:

The empty pycnometer is weighed.
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The pycnometer is filled with the molten hydroquinone monoethyl ether (if solid at room

temperature) or a solution of known concentration, and the mass is recorded. The

temperature is maintained using a constant temperature bath.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known

density (e.g., water), and its mass is recorded at the same temperature.

The density of the sample is calculated using the masses and the known density of the

reference liquid.

Logical Workflow for Physical Constant
Determination
The following diagram illustrates a logical workflow for the systematic determination of the

physical constants of a chemical compound like hydroquinone monoethyl ether.
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Workflow for Physical Constant Determination of Hydroquinone Monoethyl Ether

Start: Obtain Pure Sample

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Reduced Pressure Distillation)

Solubility Assessment
(Shake-Flask Method)

Density Measurement
(Pycnometer Method)

Data Analysis and
Comparison

Technical Report Generation

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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